![molecular formula C21H33NO B5036841 2-adamantyl[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine](/img/structure/B5036841.png)
2-adamantyl[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine
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Overview
Description
2-adamantyl[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine, also known as ADB-FUBINACA, is a synthetic cannabinoid that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of indazole-based synthetic cannabinoids and has been found to have a high binding affinity for the CB1 and CB2 receptors in the endocannabinoid system.
Mechanism of Action
The mechanism of action of 2-adamantyl[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine involves binding to the CB1 and CB2 receptors in the endocannabinoid system, leading to the activation of downstream signaling pathways. This activation results in the modulation of various physiological processes, including pain perception, mood regulation, and immune function.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including analgesic, anxiolytic, and anti-inflammatory properties. It has also been shown to modulate the release of neurotransmitters such as dopamine, serotonin, and glutamate, which are involved in the regulation of mood and behavior.
Advantages and Limitations for Lab Experiments
One advantage of using 2-adamantyl[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine in lab experiments is its high potency and selectivity for the CB1 and CB2 receptors, which allows for precise targeting of the endocannabinoid system. However, its synthetic nature and potential for abuse also pose limitations and safety concerns for researchers.
Future Directions
Future research on 2-adamantyl[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine should focus on further elucidating its mechanism of action and exploring its potential therapeutic applications in the treatment of various medical conditions. Additionally, studies on the safety and toxicity of this compound are needed to ensure its safe use in clinical settings.
Synthesis Methods
The synthesis of 2-adamantyl[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine involves several steps, including the reaction of adamantyl chloride with 4-cyanobutanoic acid, followed by the reaction of the resulting intermediate with 5-methyl-2-furancarboxylic acid. The final step involves the reaction of the intermediate with ammonia to yield this compound.
Scientific Research Applications
2-adamantyl[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine has been extensively studied for its potential therapeutic applications in the treatment of various medical conditions, including chronic pain, anxiety, and depression. It has also been found to have neuroprotective properties and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
N-[4-methyl-4-(5-methylfuran-2-yl)pentan-2-yl]adamantan-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H33NO/c1-13(12-21(3,4)19-6-5-14(2)23-19)22-20-17-8-15-7-16(10-17)11-18(20)9-15/h5-6,13,15-18,20,22H,7-12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOSYWJGWNBCUAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C(C)(C)CC(C)NC2C3CC4CC(C3)CC2C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H33NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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